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Compound of Interest

7-
Compound Name:
(Bromomethyl)benzo[b]thiophene

Cat. No.: B157801

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-
(Bromomethyl)benzo[b]thiophene, a key intermediate in medicinal chemistry and materials
science. This document details its chemical and physical properties, provides a likely synthetic
protocol, and explores its applications in the development of bioactive molecules.

Chemical Identity and Properties

7-(Bromomethyl)benzo[b]thiophene is a substituted benzothiophene, a heterocyclic aromatic
compound. The presence of a reactive bromomethyl group makes it a valuable building block
for the synthesis of more complex molecular architectures.

Table 1: Chemical and Physical Properties of 7-(Bromomethyl)benzo[b]thiophene
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Property Value Source(s)
CAS Number 10133-24-1 [1]
Molecular Formula CoH7BrS [1]
Molecular Weight 227.12 g/mol [1]
Melting Point 44 °C [2]
Boiling Point 135-137 °C [2]

Density (Predicted)

1.593 + 0.06 g/cm?3

[2]

Likely a solid at room

Appearance Inferred from melting point
temperature
Expected to be soluble in
common organic solvents like

Solubility chloroform, dichloromethane, [1]
and ethyl acetate; insoluble in
water.

Synthesis

The primary route for the synthesis of 7-(Bromomethyl)benzo[b]thiophene is the radical

bromination of 7-methylbenzo[b]thiophene. This reaction typically employs N-

Bromosuccinimide (NBS) as the bromine source and a radical initiator, such as benzoyl

peroxide or AIBN, under thermal or photochemical conditions.

Experimental Protocol: Synthesis of 7-

(Bromomethyl)benzo[b]thiophene

The following protocol is adapted from established procedures for the benzylic bromination of

similar substituted methyl-benzothiophenes.[3][4]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 7-
(Bromomethyl)benzol[b]thiophene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157801#7-bromomethyl-benzo-b-thiophene-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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